Cas no 402755-64-0 (Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-)

• Product Name: Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-
• CAS No: 402755-64-0
• MF: C₂₂H₁₉NO₂S
• MW: 361.45676445961
• MDL: MFCD34602298
• CID: 4467482
• PubChem ID: 101134265
• Update Time: 2025-06-07

Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-
• (S)-4-Phenyl-2-(2-((S)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole
• (S)-4-Phenyl-2-(2-((R)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole
• 396094-85-2
• 402755-64-0
• BS-47442
• SCHEMBL20906460

• MDL： MFCD34602298
• Inchi： 1S/C22H19NO2S/c1-16-11-13-18(14-12-16)26(24)21-10-6-5-9-19(21)22-23-20(15-25-22)17-7-3-2-4-8-17/h2-14,20H,15H2,1H3/t20-,26?/m1/s1
• InChI Key： DAFPBDIGMMUDMU-TUHVGIAZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CC=CC=C1C1=N[C@@H](C2C=CC=CC=2)CO1)=O

Computed Properties

• Exact Mass: 361.11365002g/mol
• Monoisotopic Mass: 361.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.9Ų

Additional information on Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)-

Comprehensive Overview of Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- (CAS No. 402755-64-0)

The compound Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- (CAS No. 402755-64-0) is a highly specialized chiral molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a 4,5-dihydrooxazole core and a (S)-(4-methylphenyl)sulfinyl moiety, makes it a valuable intermediate in asymmetric synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in the development of enantioselective catalysts and bioactive molecules.

In recent years, the demand for chiral compounds like Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- has surged, driven by advancements in drug discovery and green chemistry. The compound's ability to act as a ligand or building block in asymmetric synthesis aligns with the growing focus on sustainable and efficient chemical processes. This trend is reflected in the increasing number of searches for "chiral oxazole derivatives" and "sulfinyl-based catalysts" in scientific databases and AI-driven platforms.

The synthesis and characterization of Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- involve sophisticated techniques such as NMR spectroscopy, X-ray crystallography, and HPLC chiral separation. These methods ensure the high purity and enantiomeric excess required for its applications. The compound's stability under various conditions also makes it a candidate for high-performance materials, particularly in optoelectronics and nanotechnology.

One of the most frequently asked questions about this compound is its solubility and reactivity profile. Studies indicate that it exhibits moderate solubility in polar organic solvents like dichloromethane and tetrahydrofuran, while remaining stable in ambient conditions. Its reactivity is influenced by the sulfinyl group, which can participate in diverse chemical transformations, including nucleophilic additions and oxidation reactions.

Another area of interest is the compound's potential in medicinal chemistry. Preliminary studies suggest that derivatives of Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- may exhibit bioactive properties, such as anti-inflammatory or antimicrobial effects. This has led to a rise in searches for "oxazole-based drug candidates" and "sulfinyl compounds in pharmacology", highlighting its relevance in modern drug development.

From an industrial perspective, the scalability of synthesizing Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- is a critical consideration. Recent innovations in flow chemistry and catalytic asymmetric synthesis have improved the efficiency of its production, reducing costs and environmental impact. These advancements are particularly appealing to manufacturers seeking green chemistry solutions.

In conclusion, Oxazole, 4,5-dihydro-2-[2-[(S)-(4-methylphenyl)sulfinyl]phenyl]-4-phenyl-, (4S)- (CAS No. 402755-64-0) represents a versatile and promising compound with broad applications in chemistry and beyond. Its unique structural features, combined with the growing demand for chiral intermediates, position it as a key player in the future of sustainable chemical innovation.